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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301 Get Quote

The proper disposal of Lanthanum Nickel Oxide (LaNiO3) is critical for ensuring laboratory

safety and environmental protection. This guide provides a comprehensive, step-by-step plan

for researchers, scientists, and drug development professionals to manage and dispose of this

material in accordance with safety regulations. Due to its chemical composition, which includes

nickel and lanthanum compounds, LaNiO3 waste must be treated as hazardous.[1][2]

Adherence to local, regional, and national regulations is mandatory for all disposal procedures.

[3][4]

Immediate Safety and Hazard Information
Before handling Lanthanum Nickel Oxide for disposal, it is essential to be aware of its

associated hazards. The material may cause allergic skin reactions, and inhaling the dust can

lead to allergy or asthma symptoms.[3] Prolonged or repeated inhalation is a significant

concern, as it may cause cancer and damage to organs, particularly the lungs.[3] Furthermore,

the substance is recognized as toxic to aquatic life, with long-lasting effects, making

environmental containment a priority.[3]

Personal Protective Equipment (PPE): To mitigate these risks, the following PPE must be worn

at all times when handling Lanthanum Nickel Oxide waste:

Respiratory Protection: A NIOSH/MSHA approved respirator is necessary to prevent the

inhalation of dust particles.[2][5]

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[2]
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Hand Protection: Wear appropriate protective gloves, such as rubber gloves.[5]

Skin and Body Protection: Use protective clothing to prevent skin exposure.[2]

Hazard and Precautionary Data Summary
The following table summarizes key hazard classifications and precautionary measures

associated with Lanthanum Nickel Oxide, based on the Globally Harmonized System (GHS).
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Hazard Category

GHS Hazard

Statement (H-

phrase)

Precautionary

Statement (P-

phrase)

Reference

Health Hazards
H317: May cause an

allergic skin reaction.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][6]

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.

P260: Do not breathe

dust.
[3][4]

H350: May cause

cancer (Inhalation).

P201: Obtain special

instructions before

use.

[3]

H372: Causes

damage to organs

(lungs) through

prolonged or repeated

exposure (inhalation).

P264: Wash hands,

forearms, and other

exposed areas

thoroughly after

handling.

[3][6]

Environmental

Hazards

H411: Toxic to aquatic

life with long lasting

effects.

P273: Avoid release to

the environment.
[3]

Disposal

P501: Dispose of

contents/container in

accordance with local,

regional, national, and

international

regulations.

[3][4]
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Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard operating procedure for the collection, storage, and disposal

of Lanthanum Nickel Oxide waste.

1. Waste Characterization and Segregation:

Classify all solid Lanthanum Nickel Oxide residues, contaminated materials (e.g., wipes,

gloves), and solutions as hazardous waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Personal Protective Equipment (PPE) and Safety Measures:

Before beginning, ensure you are in a well-ventilated area, preferably within a fume hood, to

minimize dust inhalation.[5][6]

Don all required PPE as specified above (respirator, goggles, gloves, lab coat).

3. Spill Management and Containment:

In the event of a spill, evacuate unnecessary personnel from the area.[3]

Avoid generating dust during cleanup.[5][6] If possible, use a dust suppressant.[3]

Carefully sweep or vacuum the spilled solid material using a HEPA-filtered vacuum.[4]

Place all contaminated materials and collected waste into a designated, sealable container.

[6][7]

4. Waste Collection and Labeling:

Place solid Lanthanum Nickel Oxide waste into a clearly labeled, durable, and sealable

container. The container must be compatible with the chemical.

The label should include:
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The words "Hazardous Waste"

Chemical Name: "Lanthanum Nickel Oxide"

Associated Hazards (e.g., "Toxic," "Carcinogen," "Environmental Hazard")

Date of accumulation

Contact information for the responsible researcher or lab.

5. Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Keep the container away from incompatible materials, such as strong acids.[3]

6. Final Disposal:

Disposal must be conducted through a licensed and approved hazardous waste disposal

company. Do not attempt to dispose of this material in standard laboratory or municipal trash.

[4]

Contact your institution's EHS department to arrange for pickup and disposal. They will

ensure the waste is transported and processed in compliance with all relevant regulations.

Never discharge Lanthanum Nickel Oxide into the sewer system or allow it to contaminate

waterways or soil.[2][3][6]

7. Documentation:

Maintain a log of all hazardous waste generated, including the amount of Lanthanum Nickel
Oxide, accumulation start date, and disposal date. This is often a legal requirement.

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Lanthanum Nickel Oxide waste.
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Lanthanum Nickel Oxide
Waste Generated

1. Assess Hazards &
Consult Safety Data Sheet (SDS)

2. Don Required Personal
Protective Equipment (PPE)

3. Contain Waste in a
Suitable, Sealed Container

4. Label Container Clearly
'Hazardous Waste - Lanthanum Nickel Oxide'

Spill Occurs

5. Store in Designated
Secure Waste Area

6. Contact Institutional EHS
or Certified Waste Vendor

7. Arrange for Waste Pickup
& Final Disposal

8. Complete & Archive
Disposal Documentation

Follow Spill Management Protocol:
- Evacuate
- Ventilate

- Clean with HEPA vacuum
- Contain spilled material

Return to
Containment Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lanthanum Nickel Oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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